Cas no 1314354-35-2 (5-Cyclopropylpyridin-3-ol)

• Product Name: 5-Cyclopropylpyridin-3-ol
• CAS No: 1314354-35-2
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD19543988
• CID: 5217233
• PubChem ID: 66520420
• Update Time: 2025-06-12

5-Cyclopropylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropylpyridin-3-ol
• 3-Hydroxy-5-(cyclopropyl)pyridine
• 5-Cyclopropylpyridin-3-ol

• MDL： MFCD19543988
• Inchi： 1S/C8H9NO/c10-8-3-7(4-9-5-8)6-1-2-6/h3-6,10H,1-2H2
• InChI Key： WMZKEKVRZYIBDX-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(=C1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 5-Cyclopropylpyridin-3-ol

Recent Advances in the Study of 5-Cyclopropylpyridin-3-ol (CAS: 1314354-35-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

5-Cyclopropylpyridin-3-ol (CAS: 1314354-35-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its cyclopropyl and pyridin-3-ol moieties, has demonstrated potential in various therapeutic applications, including as a building block for drug development and as a modulator of biological pathways. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its versatility and potential in medicinal chemistry.

The synthesis of 5-Cyclopropylpyridin-3-ol has been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improved the yield and purity of the compound. This advancement is critical for its application in high-throughput screening and drug discovery campaigns, where consistent and high-quality material is essential.

In terms of biological activity, 5-Cyclopropylpyridin-3-ol has shown promise as a scaffold for kinase inhibitors. A recent preprint on bioRxiv highlighted its role in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The compound's ability to form hydrogen bonds and its optimal lipophilicity make it a suitable candidate for further derivatization, as demonstrated in several structure-activity relationship (SAR) studies.

Moreover, the compound has been investigated for its potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 5-Cyclopropylpyridin-3-ol exhibited neuroprotective effects in vitro, possibly through modulation of oxidative stress pathways. These findings open new avenues for the development of therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the clinical translation of 5-Cyclopropylpyridin-3-ol-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future research. However, the compound's unique structural features and demonstrated biological activities make it a valuable tool for chemical biology and a potential lead for pharmaceutical development.

In conclusion, 5-Cyclopropylpyridin-3-ol (CAS: 1314354-35-2) represents a versatile and promising compound in modern drug discovery. Continued research into its synthesis, derivatization, and biological applications is expected to yield further insights and potential therapeutic breakthroughs in the coming years.